Cas no 1152567-40-2 (1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile)

• Product name: 1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile
• CAS No: 1152567-40-2
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6225796
• PubChem ID: 43119050

1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile
• 1152567-40-2
• CS-0305065
• 1-(4-Isopropylphenyl)cyclobutane-1-carbonitrile
• 1-[4-(propan-2-yl)phenyl]cyclobutane-1-carbonitrile
• EN300-1849170

• Inchi： 1S/C14H17N/c1-11(2)12-4-6-13(7-5-12)14(10-15)8-3-9-14/h4-7,11H,3,8-9H2,1-2H3
• InChI Key： XCOROUGALIZNNA-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC(C(C)C)=CC=2)CCC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile

1-4-(Propan-2-yl)phenylcyclobutane-1-carbonitrile (CAS No. 1152567-40-2): A Comprehensive Overview

1-4-(Propan-2-yl)phenylcyclobutane-1-carbonitrile (CAS No. 1152567-40-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This nitrile-functionalized cyclobutane derivative features a propan-2-ylphenyl substituent, making it a valuable intermediate in synthetic chemistry and material science. Researchers and industry professionals are increasingly interested in this compound for its role in advanced polymer synthesis, pharmaceutical intermediates, and specialty chemicals.

The molecular structure of 1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile combines the rigidity of a cyclobutane ring with the electronic effects of both aromatic and nitrile functionalities. This unique combination contributes to its thermal stability and reactivity profile, which are crucial for many synthetic applications. Current market trends show growing demand for such structurally complex intermediates, particularly in the development of high-performance materials and bioactive molecules.

In pharmaceutical research, cyclobutane-1-carbonitrile derivatives like this compound are being explored as potential building blocks for drug discovery. The strained four-membered ring system can impart interesting conformational constraints to resulting molecules, while the nitrile group offers versatile transformation possibilities. Recent publications have highlighted similar structures in the context of kinase inhibitor development and other targeted therapies, making this compound particularly relevant to current medicinal chemistry trends.

From a synthetic chemistry perspective, the preparation of 1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile typically involves [2+2] cycloaddition reactions or ring-closing strategies followed by functional group interconversion. The isopropylphenyl substitution pattern contributes to both steric and electronic effects that influence the compound's reactivity, a topic of particular interest in contemporary organic chemistry research. Advanced characterization techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming the structure and purity of this specialty chemical.

The material science applications of 1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile are equally noteworthy. Its structural features make it a candidate monomer for engineering plastics with enhanced thermal properties or as a crosslinking agent in polymer networks. Industry reports suggest that such nitrile-containing compounds are finding increased use in high-temperature adhesives and specialty coatings, aligning with current demands for more durable and sustainable materials.

Quality control and analytical methods for 1152567-40-2 typically involve HPLC purity assessment, residual solvent analysis, and spectroscopic verification. The compound's stability under various storage conditions is an important consideration for industrial users, with recommended storage in cool, dry environments protected from light. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with this chemical.

Market intelligence indicates steady growth in the demand for cyclobutane derivatives like this compound, particularly in Asia-Pacific regions where pharmaceutical and specialty chemical production is expanding rapidly. The global market for such intermediates is projected to continue its upward trajectory, driven by innovation in drug discovery and advanced material development. Suppliers and manufacturers are increasingly offering custom synthesis and scale-up services for this and related compounds to meet diverse research and industrial needs.

Environmental and regulatory considerations for 1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile are important factors in its commercial development. While not classified as hazardous under current major regulatory frameworks, proper waste disposal methods should be implemented according to local regulations. The compound's environmental fate and biodegradation profile are subjects of ongoing research as part of broader efforts toward sustainable chemistry practices.

Future research directions for 1152567-40-2 may explore its potential in asymmetric synthesis, catalysis, or as a precursor to more complex molecular architectures. The compound's versatility makes it a valuable tool for synthetic chemists working on structure-activity relationships or novel material properties. Academic and industrial laboratories continue to investigate new applications for this and related carbonitrile-functionalized cyclobutanes, ensuring its relevance in cutting-edge chemical research.

For researchers considering 1-4-(propan-2-yl)phenylcyclobutane-1-carbonitrile for their work, several key suppliers offer this compound in various quantities and purity grades. Technical specifications, including detailed certificates of analysis, should be carefully reviewed to ensure suitability for specific applications. The compound's relatively recent introduction to the market means that new synthetic applications and derivatives are likely to emerge in the coming years, making it a compound worth watching in specialty chemical development.